ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate

• IUPAC Name: ethyl 6-[2-(4-methylanilino)-2-oxoethyl]-5-oxothiomorpholine-3-carboxylate
• InChI: InChI=1S/C16H20N2O4S/c1-3-22-16(21)12-9-23-13(15(20)18-12)8-14(19)17-11-6-4-10(2)5-7-11/h4-7,12-13H,3,8-9H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key: SZYGFRUJJRPSFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CSC(C(=O)N1)CC(=O)NC2=CC=C(C=C2)C
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

Ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate, also known as MTET, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. MTET is a thiomorpholine derivative that exhibits a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. In

Mechanism of Action

The mechanism of action of ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation, tumor growth, and microbial infection. ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that contribute to inflammation. ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate has also been found to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that play a role in tumor invasion and metastasis.
Biochemical and Physiological Effects:
ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), molecules that contribute to inflammation and oxidative stress. ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate has also been shown to reduce the expression of various inflammatory cytokines and chemokines, such as interleukin-1β, interleukin-6, and monocyte chemoattractant protein-1 (MCP-1). In addition, ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate has been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, two enzymes involved in the apoptotic pathway.

Advantages and Limitations for Lab Experiments

Ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate has several advantages for lab experiments, including its ease of synthesis and its wide range of biological activities. However, there are also some limitations to its use in lab experiments. ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate can be toxic at high concentrations, and it may exhibit off-target effects that could interfere with experimental results. In addition, the mechanism of action of ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate. One area of interest is the development of more potent and selective analogs of ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate that could be used as therapeutic agents for various diseases. Another area of interest is the investigation of the mechanism of action of ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate, which could provide insights into its biological activities and potential therapeutic applications. Finally, further research is needed to explore the potential use of ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate in combination with other drugs or therapies to enhance its efficacy and reduce potential side effects.

Scientific Research Applications

Ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β, interleukin-6, and tumor necrosis factor-α. ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate has also been found to possess antitumor activity by inducing apoptosis in cancer cells and inhibiting tumor growth in animal models. In addition, ethyl 6-{2-[(4-methylphenyl)amino]-2-oxoethyl}-5-oxo-3-thiomorpholinecarboxylate has been shown to exhibit antimicrobial activity against a wide range of bacterial and fungal pathogens.